Cas no 886364-12-1 (3-Amino-3-(4-aminophenyl)propan-1-ol)

• Product Name: 3-Amino-3-(4-aminophenyl)propan-1-ol
• CAS No: 886364-12-1
• MF: C₉H₁₄N₂O
• MW: 166.220262050629
• MDL: MFCD07784012
• CID: 712578
• PubChem ID: 44891226
• Update Time: 2025-05-20

3-Amino-3-(4-aminophenyl)propan-1-ol Chemical and Physical Properties

Names and Identifiers

• 3-Amino-3-(4-aminophenyl)propan-1-ol
• (R)-ß-(4-AMINOPHENYL)ALANINOL
• Benzenepropanol, g,4-diamino-
• gamma,4-Diamino-benzenepropanol
• DL-?-(4-Aminophenyl)alaninol
• SB83943
• 3-(4-Aminophenyl)-DL-beta-alaninol
• SB44910
• SCHEMBL93691
• MFCD07784012
• 886364-12-1
• DTXSID50661549
• 3-Amino-3-(4-amino-phenyl)-propan-1-ol
• FT-0736605
• CS-0199847

• MDL： MFCD07784012
• Inchi： 1S/C9H14N2O/c10-8-3-1-7(2-4-8)9(11)5-6-12/h1-4,9,12H,5-6,10-11H2
• InChI Key： SCFUGEWKEVDJDU-UHFFFAOYSA-N
• SMILES： OCCC(C1C=CC(=CC=1)N)N

Computed Properties

• Exact Mass: 166.111
• Monoisotopic Mass: 166.111
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 122
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: -0.2
• Topological Polar Surface Area: 72.3A^2

Experimental Properties

• Density: 1.166
• Boiling Point: 385.388°C at 760 mmHg
• Flash Point: 186.876°C
• Refractive Index: 1.614
• PSA: 72.27000
• LogP: 1.93250

3-Amino-3-(4-aminophenyl)propan-1-ol Security Information

• Signal Word：Warning
• Hazard Statement： H302;H315;H319;H335
• Warning Statement： P261;P305+P351+P338
• Storage Condition：Room temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Aniline and substituted anilines

Additional information on 3-Amino-3-(4-aminophenyl)propan-1-ol

Introduction to CAS No 886364-12-1: 3-Amino-3-(4-Aminophenyl)Propan-1-Ol

The compound with the CAS number 886364-12-1, also known as 3-Amino-3-(4-Aminophenyl)Propan-1-Ol, is a fascinating molecule with significant potential in various scientific and industrial applications. This compound belongs to the class of amino alcohols, which are widely studied for their versatile properties and reactivity. The structure of this molecule consists of a propane backbone with two amino groups and a hydroxyl group, making it highly functionalized and reactive.

Recent studies have highlighted the importance of 3-Amino-3-(4-Aminophenyl)Propan-1-Ol in the field of materials science, particularly in the synthesis of advanced polymers and surfactants. Its ability to form hydrogen bonds and participate in various condensation reactions makes it an ideal candidate for creating high-performance materials. Researchers have also explored its potential as a building block for drug delivery systems, where its amphiphilic nature can be exploited to enhance drug solubility and bioavailability.

In terms of synthesis, the compound can be prepared through a variety of methods, including nucleophilic substitution and reductive amination. These methods have been optimized in recent years to improve yield and purity, making it more accessible for large-scale production. The stability of CAS No 886364-12-1 under different conditions has also been extensively studied, revealing its resilience to thermal degradation and oxidative processes, which are critical factors for its industrial applications.

The chemical properties of 3-Amino-3-(4-Aminophenyl)Propan-1-Ol are highly dependent on its functional groups. The amino groups provide nucleophilic sites for reactions such as alkylation and acylation, while the hydroxyl group enables participation in esterification and etherification reactions. These properties make it a valuable intermediate in organic synthesis, particularly in the pharmaceutical and agrochemical industries.

Recent advancements in computational chemistry have allowed researchers to model the behavior of this compound at the molecular level, providing deeper insights into its reactivity and selectivity. These computational studies have been instrumental in designing more efficient synthetic pathways and predicting the outcomes of various chemical transformations involving this compound.

In conclusion, CAS No 886364-12-1 (3-Amino-3-(4-Aminophenyl)Propan-1-Ol) is a multifaceted compound with a wide range of applications across different scientific disciplines. Its unique chemical properties, combined with recent research advancements, position it as a key player in the development of novel materials and therapeutic agents. As research continues to uncover new potentials for this compound, its role in various industries is expected to grow significantly.